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Compound of Interest

Compound Name: Asukamycin

Cat. No.: B1667649 Get Quote

Essential Safety and Handling Guide for
Asukamycin
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Asukamycin. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Toxicity
Asukamycin is a polyketide antibiotic with antineoplastic properties.[1][2] While it is not

classified as a hazardous substance according to the Globally Harmonized System (GHS), it is

crucial to follow standard precautionary measures for handling chemicals.[3] One safety data

sheet advises that Asukamycin may be harmful if swallowed.[4]

Quantitative Toxicity Data

Metric Value Species Source

Oral LD50 >450 mg/kg Mouse [3][4][5]

Intraperitoneal LD50 49 mg/kg Mouse [3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667649?utm_src=pdf-interest
https://www.benchchem.com/product/b1667649?utm_src=pdf-body
https://www.benchchem.com/product/b1667649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Asukamycin
https://www.caymanchem.com/product/20133/asukamycin
https://cdn.caymanchem.com/cdn/msds/20133m.pdf
https://www.benchchem.com/product/b1667649?utm_src=pdf-body
https://agscientific.com/system/product_documents/A-2641%20Asukamycin%20SDS%202025_1.pdf
https://cdn.caymanchem.com/cdn/msds/20133m.pdf
https://agscientific.com/system/product_documents/A-2641%20Asukamycin%20SDS%202025_1.pdf
https://pubmed.ncbi.nlm.nih.gov/993129/
https://cdn.caymanchem.com/cdn/msds/20133m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consistent use of appropriate PPE is critical to minimize exposure. While some sources state

minimal PPE is required[3], a conservative approach is recommended due to its antineoplastic

properties.

Hand Protection: Wear impermeable and resistant gloves.[3] Double-gloving is

recommended when handling potent compounds.

Body Protection: A standard laboratory coat is required.[4]

Eye Protection: Use splash goggles to protect against accidental splashes.

Respiratory Protection: Not generally required under normal handling conditions with

adequate ventilation.[3][4]

Handling and Storage Protocols
Safe Handling Procedures:

Follow the usual precautionary measures for handling chemicals.[3]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in areas where Asukamycin is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container.

The recommended storage temperature is -20°C.[4]

Emergency Procedures and First Aid
Accidental Exposure:

Skin Contact: While Asukamycin is generally not a skin irritant, wash the affected area with

soap and plenty of water.[3][4]
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Eye Contact: Immediately rinse the opened eye for several minutes under running water.[3]

[4]

Inhalation: Move to an area with fresh air. If complaints arise, consult a doctor.[3][4]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[4] Rinse the mouth

with water.[4] Symptoms of poisoning may be delayed, so medical observation for at least 48

hours after an incident is advised.[4]

Spill Response Plan: In the event of a spill, follow a structured response to ensure safety and

proper containment.
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Caption: Logical workflow for responding to an Asukamycin spill.
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Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Waste Segregation: Do not mix Asukamycin waste with other laboratory waste streams.[7]

Containment: Dispose of contaminated items (e.g., gloves, absorbent pads) and the

chemical itself in a clearly labeled hazardous waste container in accordance with local,

regional, and national regulations.[4][7]

Environmental Precautions: Do not allow the product to enter sewers or surface/ground

water.[3][4]

Pickup: When the waste container is full, submit a request for hazardous waste pickup

through your institution's Environmental Health and Safety (EHS) department.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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